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Compound of Interest

(1R,2R)-2-methoxycyclopentan-1-
Compound Name: |
o

cat. No.: B3056796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of the chiral
compound (1R,2R)-2-methoxycyclopentan-1-ol and its related stereocisomers. Due to the
specificity of the requested stereoisomer, this document consolidates both experimentally
determined data for closely related isomers and computationally predicted data for the broader
chemical structure.

Chemical Identity and Structure

(1R,2R)-2-methoxycyclopentan-1-ol is a substituted cyclopentane derivative characterized by
a hydroxyl group and a methoxy group in a specific trans configuration on a five-membered
ring.

o |[UPAC Name: (1R,2R)-2-methoxycyclopentan-1-ol
e Molecular Formula: CeéH120:2
e CAS Number: 73453-62-0 (for the specific (1R,2R)-isomer)

e General CAS Number: 7429-45-0, 13051-91-7 (for stereoisomeric mixtures or other specific
isomers like the cis-form)[1]
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Physical and Chemical Properties

The following table summarizes the available quantitative data for 2-methoxycyclopentan-1-ol.
It is important to note that experimental data has been reported for the cis-isomer, which serves
as a valuable reference point for the physical characteristics of this molecular structure.
Computed properties are provided for the general structure.

Property Value Data Type Reference | Source
Molecular Weight 116.16 g/mol Computed PubChem
N ) 181.3 °C at 760 ) Guidechem (for cis-
Boiling Point Experimental )
mmHg isomer)[2]

Guidechem (for cis-

Density 1.01 g/cm3 Experimental )
isomer)[2]
) ) Guidechem (for cis-
Refractive Index 1.455 Experimental )
isomer)[2]
] ] Guidechem (for cis-
Flash Point 71.2°C Experimental )
isomer)[2]
Exact Mass 116.083729621 Da Computed PubChem[1]
Topological Polar
29.5 A2 Computed PubChem[1]
Surface Area
Hydrogen Bond Donor
Computed PubChem[1]
Count
Hydrogen Bond
2 Computed PubChem|[1]
Acceptor Count
Rotatable Bond Count 1 Computed PubChem[1]

Logical Workflow for Compound Characterization

The physical properties detailed above are typically determined after the synthesis and
purification of a chemical compound. The following diagram illustrates a standard workflow for
the characterization of a new chemical entity.
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Synthesis & Purification Analysis & Characterization

Structural Elucidation
(NMR, MS, IR)

Purification
(e.g., Distillation, Chromatography)

Physical Property Measurement
(Boiling Point, Density, etc.)

Chemical Synthesis

Click to download full resolution via product page

Standard workflow for chemical synthesis and characterization.

Experimental Protocols

While specific experimental protocols for (1R,2R)-2-methoxycyclopentan-1-ol are not
available in the public literature, the following sections describe the standard methodologies
used to determine the key physical properties listed above.

Determination of Boiling Point

The boiling point of a liquid is determined at a specific atmospheric pressure, typically at 760
mmHg (1 atm).

e Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with
a thermometer, a condenser, and a receiving flask. A heating mantle is used for controlled
heating.

o Methodology (Distillation Method):

o The purified liquid sample is placed in the round-bottom flask with boiling chips to ensure
smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm leading to the condenser to accurately measure the temperature of the vapor that
is in equilibrium with the boiling liquid.

o The liquid is heated gradually.

o The temperature is recorded when the vapor condensation ring passes the thermometer
bulb and a steady temperature is maintained throughout the distillation of the bulk
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material. This steady temperature is recorded as the boiling point.

o The atmospheric pressure is recorded, and if it deviates significantly from 760 mmHg, a
pressure correction is applied using a nomograph.

Determination of Density

The density of a liquid is its mass per unit volume and is typically measured at a specified
temperature (e.g., 20°C or 25°C).

o Apparatus: A pycnometer (a glass flask with a precise and known volume) and an analytical

balance.
o Methodology:
o The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed.

o The pycnometer is filled with the sample liquid, taking care to avoid air bubbles. The
stopper is inserted, and any excess liquid is carefully wiped from the outside.

o The filled pycnometer is allowed to equilibrate to a constant, known temperature in a water
bath.

o The filled pycnometer is weighed again to determine the mass of the liquid.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance and is temperature-dependent.

e Apparatus: A refractometer (e.g., an Abbé refractometer).
o Methodology:

o The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).
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o Afew drops of the liquid sample are placed on the prism of the refractometer.
o The prisms are closed and locked.

o While looking through the eyepiece, the adjustment knob is turned until the boundary line
between the light and dark regions is sharp and centered in the crosshairs.

o The refractive index value is read from the instrument's scale. The temperature at which
the measurement is made is also recorded, often as a subscript to the symbol nD (e.g.,
nD20),

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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